Cas no 2193067-48-8 (1,2-diazaspiro2.7dec-1-en-7-ol)

• Product Name: 1,2-diazaspiro2.7dec-1-en-7-ol
• CAS No: 2193067-48-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6307928
• PubChem ID: 165605770
• Update Time: 2025-07-01

1,2-diazaspiro2.7dec-1-en-7-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-diazaspiro2.7dec-1-en-7-ol
• EN300-1693463
• 2193067-48-8
• 1,2-diazaspiro[2.7]dec-1-en-7-ol

• Inchi： 1S/C8H14N2O/c11-7-3-1-5-8(9-10-8)6-2-4-7/h7,11H,1-6H2
• InChI Key： ZOLCDIWBSRGTQP-UHFFFAOYSA-N
• SMILES： OC1CCCC2(CCC1)N=N2

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45Ų

Additional information on 1,2-diazaspiro2.7dec-1-en-7-ol

Chemical Profile of 1,2-diazaspiro[2.7]decan-7-ol (CAS No: 2193067-48-8)

1,2-diazaspiro[2.7]decan-7-ol, identified by the Chemical Abstracts Service Number (CAS No) 2193067-48-8, is a structurally unique heterocyclic compound that has garnered significant interest in the field of medicinal chemistry and chemical biology. This spirocyclic compound features a seven-membered spirocyclic framework connected to a six-membered nitrogen-containing ring, making it an intriguing scaffold for the development of novel pharmacological agents.

The molecular structure of 1,2-diazaspiro[2.7]decan-7-ol consists of a spiro center linking a cyclopentene ring with a piperazine moiety. This configuration introduces rigidity to the molecule while allowing for conformational flexibility, which is often desirable in drug design. The presence of two nitrogen atoms in close proximity within the spirocyclic system suggests potential for hydrogen bonding interactions, both within the molecule and with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of 1,2-diazaspiro[2.7]decan-7-ol with various biological targets. Studies have indicated that this compound exhibits promising binding properties with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis and inflammatory bowel disease.

The synthesis of 1,2-diazaspiro[2.7]decan-7-ol has been a subject of considerable interest due to its complex structural features. Researchers have employed multi-step synthetic strategies, including transition-metal-catalyzed reactions and ring-closing metathesis, to construct the spirocyclic core efficiently. The synthesis often involves protecting group strategies to ensure regioselective functionalization at the reactive sites.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that 1,2-diazaspiro[2.7]decan-7-ol possesses inhibitory effects on certain kinases and phosphodiesterases. These activities are particularly relevant in the context of cancer therapy, where modulation of kinase activity is a key strategy for inhibiting tumor growth and metastasis. Additionally, the compound has shown potential as an antioxidant agent, which could be beneficial in neuroprotective therapies.

The solubility and bioavailability of 1,2-diazaspiro[2.7]decan-7-ol are critical factors that influence its therapeutic potential. Researchers have explored various formulations and prodrugs to enhance its solubility in water-based media while maintaining its pharmacological efficacy. These efforts are essential for developing effective drug candidates that can be administered orally or via other non-invasive routes.

The role of 1,2-diazaspiro[2.7]decan-7-ol in drug discovery has been further highlighted by its incorporation into libraries of compounds used for high-throughput screening (HTS). HTS campaigns have identified derivatives of this scaffold with enhanced binding affinities and improved pharmacokinetic profiles. Such derivatives are being optimized for clinical development through structure-activity relationship (SAR) studies.

The environmental impact and biodegradability of 1,2-diazaspiro[2.7]decan-7-ol are also areas of active investigation. Researchers are assessing its persistence in various environmental matrices and its potential effects on non-target organisms. Sustainable synthetic routes that minimize waste generation and hazardous byproducts are being developed to ensure that the production of this compound aligns with green chemistry principles.

The future directions for research on 1,2-diazaspiro[2.7]decan-7-ol include exploring its mechanism of action in vivo through animal models and human clinical trials. Understanding how this compound interacts with biological systems at the molecular level will provide insights into its therapeutic potential and limitations. Additionally, interdisciplinary approaches combining organic chemistry, biochemistry, and computational biology will be crucial for advancing its development into a viable drug candidate.